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Compound of Interest

Compound Name: Methyl 12-methyltridecanoate

Cat. No.: B164420 Get Quote

An In-Depth Technical Guide on Methyl 12-methyltridecanoate

For researchers, scientists, and professionals in drug development, a precise understanding of

the fundamental physicochemical properties of compounds is paramount. This guide provides

core data on Methyl 12-methyltridecanoate, a branched-chain fatty acid methyl ester.

Physicochemical Data Summary
The essential molecular details of Methyl 12-methyltridecanoate are presented below,

offering a clear and accessible summary for laboratory and research applications.

Property Value Citations

Molecular Formula C₁₅H₃₀O₂ [1][2][3][4][5]

Molecular Weight 242.40 g/mol [1][6]

Alternate Molecular Weight 242.4 g/mol [2][3][4][5]

Synonyms Methyl isomyristate [1][2][4]

CAS Number 5129-58-8 [1][2][4][5][7]
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Detailed experimental methodologies for determining the molecular weight and formula of a

compound like Methyl 12-methyltridecanoate typically involve techniques such as mass

spectrometry and elemental analysis.

Mass Spectrometry for Molecular Weight Determination:

Sample Preparation: A dilute solution of Methyl 12-methyltridecanoate is prepared in a

volatile organic solvent (e.g., ethanol or chloroform).

Ionization: The sample is introduced into the mass spectrometer, where it is ionized. Electron

Ionization (EI) is a common method for such compounds.

Mass Analysis: The ionized molecules (and their fragments) are separated based on their

mass-to-charge ratio (m/z) by a mass analyzer.

Detection: A detector measures the abundance of ions at each m/z value.

Data Interpretation: The molecular ion peak in the resulting mass spectrum corresponds to

the molecular weight of the compound. For Methyl 12-methyltridecanoate, this peak would

be observed at approximately m/z 242.4.

Elemental Analysis for Molecular Formula Determination:

Combustion: A precisely weighed sample of the compound is combusted in a furnace with an

excess of oxygen.

Gas Separation: The combustion products (carbon dioxide, water, etc.) are passed through a

series of absorbent traps or a gas chromatography column to separate them.

Quantification: The amount of each element is determined by the mass increase of the

absorbent traps or by a detector.

Calculation: The percentage composition of each element (carbon, hydrogen, oxygen) is

calculated.

Formula Derivation: The empirical formula is determined from the percentage composition,

and the molecular formula is then deduced by comparing the empirical formula weight with
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the molecular weight obtained from mass spectrometry.

Logical Relationship Diagram
The following diagram illustrates the relationship between the compound's name, its chemical

formula, and its resulting molecular weight.
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Click to download full resolution via product page

Compound Identity and Properties Relationship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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